3-Naphthalen-1-YL-3-oxo-propionic acid methylester

• IUPAC Name: methyl 3-naphthalen-1-yl-3-oxopropanoate
• InChI: InChI=1S/C14H12O3/c1-17-14(16)9-13(15)12-8-4-6-10-5-2-3-7-11(10)12/h2-8H,9H2,1H3
• InChI Key: XCZRXPQKBYZZEY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)C1=CC=CC2=CC=CC=C21
• Molecular Formula: C14H12O3
• Molecular Weight: 228.24 g/mol
• CAS No.: 226931-47-1

Description

3-Naphthalen-1-YL-3-oxo-propionic acid methylester is a biochemical compound used for proteomics research. It has a molecular formula of C14H12O3 and a molecular weight of 228.24.

Molecular Structure Analysis

The molecular structure of this compound is denoted by the formula C14H12O3. This indicates that the molecule is composed of 14 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms.

Mechanism of Action

The mechanism of action of 3-Naphthalen-1-YL-3-oxo-propionic acid methylester is not specified in the sources I found. Its use in proteomics research suggests it may interact with proteins or other biomolecules in a specific manner.

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H335. These codes indicate that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

10.2 g (59.9 mmol) of 1-acetonaphthone and 4.8 g (60% in mineral oi, 120 mmol) of sodium hydride were added to 100 ml of dimethylcarbonate and the mixture was refluxed for 24 hours. The solvent was removed under reduced pressure, 100 ml of 1N aqueous HCl solution was added to the residue, and the resulting mixture was extracted with 100 ml of ethyl acetate. The organic layer was washed with water(100 ml×3), dried over anhydrous magnesium sulfate and concentrated. The residue was subjected to silica gel column chromatography(eluent: n-hexane/ethyl acetate=90/10, v/v) to give 10.0 g (43.3 mmol, Yield 73%) of the title compound.